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Introduction

Tert-butyl 2-(aminomethyl)pyrrolidine-1-carboxylate is a chiral heterocyclic compound
widely utilized as a versatile building block in medicinal chemistry and organic synthesis. Its
structure incorporates a pyrrolidine ring, a primary amine protected by a tert-butoxycarbonyl
(Boc) group, which is crucial for its application in peptide synthesis and the development of
complex molecules. The Boc protecting group can be readily removed under acidic conditions,
allowing for subsequent chemical modifications at the amino group.[1] This guide provides a
comprehensive overview of its core physicochemical properties, experimental protocols for
their determination, and its role in synthetic workflows.

Physicochemical Properties

The following table summarizes the key physicochemical properties of Tert-butyl 2-
(aminomethyl)pyrrolidine-1-carboxylate. This data is essential for its handling, storage, and
application in experimental settings.
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Property Value Source
tert-butyl 2-

IUPAC Name (aminomethyl)pyrrolidine-1- [2]
carboxylate

CAS Number 177911-87-4 [BI[41[5116][7]

Molecular Formula C10H20N202 [21[31[51[6][7]

Molecular Weight 200.28 g/mol 2113114171

Appearance Liquid or Solid [71[8]

) 1.014 g/mL at 25 °C (for the

Density o [7]
liquid form)

Boiling Point 280.3+13.0 °C (Predicted) [8]

Refractive Index n20/D 1.472 [7]

XLogP3 0.7 [2][5]

Hydrogen Bond Donor Count 1 [5]

Hydrogen Bond Acceptor

ydrog p 3 [5]

Count

Rotatable Bond Count 3 [5]

Topological Polar Surface Area

poiod 55.6 A2 [2]

(TPSA)

Storage Temperature

2-8°C, Sealed in a dry

environment

(41718l

Experimental Protocols & Characterization

The determination and verification of the physicochemical properties of Tert-butyl 2-

(aminomethyl)pyrrolidine-1-carboxylate involve several standard analytical techniques.

Structural and Identity Verification
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* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H-NMR and 3C-NMR are fundamental
for confirming the chemical structure. For instance, in a related compound, *H-NMR in CDCls
showed characteristic peaks for the pyrrolidine ring protons, the aminomethyl group, and the
large singlet for the tert-butyl group's protons.[9]

o Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of the
compound. For a similar structure, a mass spectrum analysis showed a peak at m/z 187
[M+H]*, confirming the expected mass plus a proton.[9] Suppliers often use LC-MS or GC-
MS to ensure the identity and purity of the compound.[10]

Purity Assessment

o High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC): These
chromatographic techniques are employed to determine the purity of the substance. For the
(S)-enantiomer, gas chromatography is used to assess both chemical purity (=96.5%) and
enantiomeric excess (297.5%). Commercial suppliers often provide certificates of analysis
(COA) with HPLC or GC data.[11][12]

Physical Property Determination

» Refractive Index: The refractive index is measured using a refractometer at a specific
temperature (typically 20°C) and wavelength (the D-line of sodium, 589 nm).[7]

o Density: For liquid forms, density is determined by measuring the mass of a known volume
of the substance at a specified temperature (e.g., 25°C).[7]

Logical and Experimental Workflows

The following diagrams illustrate common workflows involving Tert-butyl 2-
(aminomethyl)pyrrolidine-1-carboxylate.

General Synthesis and Purification Workflow

This diagram outlines the typical steps for synthesizing and purifying a chemical intermediate
like the target compound.
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Caption: A typical workflow for the synthesis and quality control of the title compound.

Application in Peptide Synthesis
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This diagram illustrates the role of Tert-butyl 2-(aminomethyl)pyrrolidine-1-carboxylate as a
building block in solid-phase peptide synthesis (SPPS).

Use in Solid-Phase Peptide Synthesis (SPPS)
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Caption: Workflow showing the incorporation of the pyrrolidine moiety in peptide synthesis.
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Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, this compound presents several hazards.

e Hazard Statements: It is classified as harmful if swallowed (H302) and causes severe skin
burns and eye damage (H314).[2][13]

e Precautionary Statements: Safe handling requires wearing protective gloves, clothing, and
eye/face protection. It is advised to avoid breathing dust/fume/gas/mist/vapors/spray. In case
of contact, immediate and thorough rinsing is necessary.[2][13]

o Storage: The compound should be stored in a refrigerator (2-8°C) and kept sealed in a dry
place to maintain its stability and purity.[4][7]

Applications

The primary application of Tert-butyl 2-(aminomethyl)pyrrolidine-1-carboxylate is as a chiral
building block in the synthesis of active pharmaceutical ingredients (APIs).[1] Its bifunctional
nature—a protected primary amine and a cyclic secondary amine—makes it a valuable synthon
for creating complex molecular architectures, particularly in the development of protease
inhibitors and kinase-targeting drugs where the pyrrolidine scaffold is a common motif.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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